Cas no 1852005-46-9 (4-[4-(Propan-2-yl)cyclohexyl]piperidine)

• Product Name: 4-[4-(Propan-2-yl)cyclohexyl]piperidine
• CAS No: 1852005-46-9
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6072876
• PubChem ID: 58712596
• Update Time: 2025-10-29

4-[4-(Propan-2-yl)cyclohexyl]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1868059
• 4-[4-(propan-2-yl)cyclohexyl]piperidine
• SCHEMBL20030345
• 1852005-46-9
• 4-[4-(Propan-2-yl)cyclohexyl]piperidine

• Inchi： 1S/C14H27N/c1-11(2)12-3-5-13(6-4-12)14-7-9-15-10-8-14/h11-15H,3-10H2,1-2H3
• InChI Key： LRGKUGDFMXCENH-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 4-[4-(Propan-2-yl)cyclohexyl]piperidine

Professional Introduction to 4-[4-(Propan-2-yl)cyclohexyl]piperidine (CAS No. 1852005-46-9)

4-[4-(Propan-2-yl)cyclohexyl]piperidine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1852005-46-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This piperidine derivative features a complex structural framework, combining a cyclohexyl group substituted with an isopropyl chain and an amine functionality, which makes it a versatile scaffold for medicinal chemistry applications.

The structural composition of 4-[4-(Propan-2-yl)cyclohexyl]piperidine lends itself to various pharmacological interactions. The presence of the piperidine ring, known for its role in many bioactive molecules, contributes to its potential as a pharmacophore in the development of drugs targeting central nervous system (CNS) disorders, among others. The cyclohexyl moiety and the isopropyl substituent further modulate the compound's physicochemical properties, influencing solubility, permeability, and metabolic stability—key factors in drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives. Research has highlighted their utility in addressing neurological and psychiatric conditions due to their ability to interact with multiple neurotransmitter systems. Specifically, studies have demonstrated that compounds incorporating the piperidine scaffold can modulate dopamine and serotonin receptors, which are crucial for regulating mood, cognition, and movement.

The synthesis and characterization of 4-[4-(Propan-2-yl)cyclohexyl]piperidine have been subjects of several academic investigations. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring its suitability for preclinical and clinical studies. Techniques such as chiral resolution and catalytic hydrogenation have been particularly useful in achieving high enantiomeric purity, which is critical for evaluating pharmacological efficacy and safety.

One of the most compelling aspects of 4-[4-(Propan-2-yl)cyclohexyl]piperidine is its potential in the development of novel therapeutics. Preclinical data suggest that this compound may exhibit properties suitable for treating conditions such as depression, anxiety disorders, and Parkinson's disease. The ability to fine-tune its chemical structure allows medicinal chemists to explore a wide range of analogs with tailored pharmacological profiles. This flexibility underscores the importance of CAS No. 1852005-46-9 as a building block in drug discovery efforts.

The pharmacokinetic behavior of 4-[4-(Propan-2-yl)cyclohexyl]piperidine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for predicting its clinical efficacy and minimizing potential side effects. Computational modeling and experimental studies have been combined to predict metabolic pathways and identify key enzymes involved in the biotransformation of this molecule. Such insights are invaluable for optimizing drug candidates before they enter human trials.

The role of computational chemistry in studying 4-[4-(Propan-2-yl)cyclohexyl]piperidine cannot be overstated. Molecular docking simulations have been used to explore how this compound interacts with biological targets such as G protein-coupled receptors (GPCRs) and ion channels. These interactions are fundamental to understanding its mechanism of action and may provide clues for designing next-generation drugs with improved selectivity and potency.

In conclusion, 4-[4-(Propan-2-yl)cyclohexyl]piperidine (CAS No. 1852005-46-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with emerging data on its pharmacological properties, make it a valuable asset in the quest for new treatments for neurological and psychiatric disorders. As research continues to uncover new insights into its behavior both in vitro and in vivo, this compound is poised to play a significant role in future drug development efforts.